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1-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium 1-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium
Brand Name: Vulcanchem
CAS No.: 111607-65-9
VCID: VC20859910
InChI: InChI=1S/C12H17N6O3/c1-8-14-5-10(12(13)15-8)6-16-7-11(18(20)21)17(3-4-19)9(16)2/h5,7,19H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1
SMILES: CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C
Molecular Formula: C12H17N6O3+
Molecular Weight: 293.3 g/mol

1-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium

CAS No.: 111607-65-9

Cat. No.: VC20859910

Molecular Formula: C12H17N6O3+

Molecular Weight: 293.3 g/mol

* For research use only. Not for human or veterinary use.

1-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-3-(2-hydroxyethyl)-2-methyl-4-nitroimidazolium - 111607-65-9

Specification

CAS No. 111607-65-9
Molecular Formula C12H17N6O3+
Molecular Weight 293.3 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-2-methyl-5-nitroimidazol-3-ium-1-yl]ethanol
Standard InChI InChI=1S/C12H17N6O3/c1-8-14-5-10(12(13)15-8)6-16-7-11(18(20)21)17(3-4-19)9(16)2/h5,7,19H,3-4,6H2,1-2H3,(H2,13,14,15)/q+1
Standard InChI Key OFTZXSNXKYDMIL-UHFFFAOYSA-N
SMILES CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C
Canonical SMILES CC1=NC=C(C(=N1)N)C[N+]2=C(N(C(=C2)[N+](=O)[O-])CCO)C

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